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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanol

CAS No.: 767-13-5

Cat. No.: B1206506

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Ketone
Synthesis
The selective oxidation of secondary alcohols to ketones is a cornerstone transformation in

modern organic synthesis. The resulting carbonyl group is a versatile functional handle, pivotal

for constructing complex molecular architectures found in pharmaceuticals, agrochemicals, and

fragrances.[1] 3,5-Dimethylcyclohexanone, the product of 3,5-dimethylcyclohexanol
oxidation, serves as a key intermediate in various synthetic pathways.[1] This document

provides a detailed guide to the oxidation of 3,5-dimethylcyclohexanol, exploring the

mechanistic nuances and practical applications of selected oxidizing agents. We will delve into

both classic chromium-based methodologies and milder, more contemporary alternatives,

offering detailed protocols to ensure reproducible and efficient execution in a laboratory setting.

Understanding the Substrate: 3,5-
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3,5-Dimethylcyclohexanol is a secondary alcohol existing as a mixture of stereoisomers.[2][3]

The stereochemical configuration of the hydroxyl and methyl groups can influence the rate and

outcome of the oxidation reaction. It is a combustible liquid that can cause skin and eye

irritation, and may also cause respiratory irritation.[4]

Physical and Chemical Properties of 3,5-Dimethylcyclohexanol:

Property Value

Molecular Formula C8H16O[2][4]

Molecular Weight 128.21 g/mol [4]

Boiling Point 185-186 °C[5]

Density 0.892 g/mL at 25 °C[5]

Flash Point 164 °F (73.3 °C)[5]

Choosing the Right Oxidizing Agent: A Comparative
Overview
The selection of an oxidizing agent is a critical decision in synthetic planning, dictated by

factors such as substrate compatibility, desired selectivity, reaction conditions, and safety

considerations. Here, we compare three widely used methods for the oxidation of secondary

alcohols.
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Oxidizing Agent Key Characteristics Advantages Disadvantages

Pyridinium

Chlorochromate

(PCC)

A milder chromium(VI)

reagent.[6][7]

Reliable and effective

for converting

secondary alcohols to

ketones.[6][7]

Chromium-based

reagents are toxic and

generate hazardous

waste.

Dess-Martin

Periodinane (DMP)

A hypervalent iodine

compound.[8]

Mild reaction

conditions, high

yields, and avoids

toxic chromium

reagents.[8][9]

The reagent is

expensive and

potentially explosive

under certain

conditions.[9]

Swern Oxidation

Utilizes dimethyl

sulfoxide (DMSO)

activated by oxalyl

chloride.[10]

Mild conditions, high

yields, and avoids

heavy metals.

Requires cryogenic

temperatures (-78 °C)

and generates a foul-

smelling byproduct

(dimethyl sulfide).[10]

Mechanistic Insights: The "Why" Behind the
Reaction
A thorough understanding of the reaction mechanism is paramount for troubleshooting and

optimizing synthetic protocols.

Pyridinium Chlorochromate (PCC) Oxidation
The oxidation of an alcohol with PCC begins with the formation of a chromate ester.[11] The

reaction is initiated by the nucleophilic attack of the alcohol's oxygen on the chromium center of

PCC.[12] A subsequent deprotonation by pyridine, acting as a base, facilitates an E2-like

elimination, where a proton on the carbon bearing the hydroxyl group is removed, leading to

the formation of the ketone and a reduced chromium(IV) species.[11][12]

PCC Oxidation Workflow
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3,5-Dimethylcyclohexanol PCC in Dichloromethane Add Chromate Ester Intermediate Forms 3,5-Dimethylcyclohexanone Elimination Work-up
(Filtration/Extraction)

 Purify

3,5-Dimethylcyclohexanol C8H16O 3,5-Dimethylcyclohexanone C8H14O  DMP, CH2Cl2, RT  
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Caption: Chemical transformation in DMP oxidation.

Experimental Protocols
Safety First: Always conduct reactions in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Oxidation of 3,5-Dimethylcyclohexanol with
Pyridinium Chlorochromate (PCC)
Materials:

3,5-Dimethylcyclohexanol (mixture of isomers)

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel
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Rotary evaporator

Procedure:

To a stirred suspension of PCC (1.5 equivalents) in anhydrous DCM (10 mL per gram of

alcohol) in a round-bottom flask, add a solution of 3,5-dimethylcyclohexanol (1.0

equivalent) in anhydrous DCM.

Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by

thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the organic filtrates and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Protocol 2: Oxidation of 3,5-Dimethylcyclohexanol with
Dess-Martin Periodinane (DMP)
Materials:

3,5-Dimethylcyclohexanol (mixture of isomers)

Dess-Martin periodinane (DMP)

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Methodological & Application
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Saturated aqueous sodium thiosulfate solution

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 3,5-dimethylcyclohexanol (1.0 equivalent) in anhydrous DCM (10 mL per

gram of alcohol) in a round-bottom flask, add DMP (1.2 equivalents) in one portion at room

temperature. [9]2. Stir the reaction mixture at room temperature for 1-3 hours. Monitor the

reaction progress by TLC.

Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous sodium

bicarbonate solution and saturated aqueous sodium thiosulfate solution.

Stir vigorously until the layers are clear.

Separate the layers and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to afford the crude 3,5-

dimethylcyclohexanone.

Purify the product by flash column chromatography if required.

Characterization of the Product: 3,5-
Dimethylcyclohexanone
The final product, 3,5-dimethylcyclohexanone, is a colorless liquid. [1] Physical and Chemical

Properties of 3,5-Dimethylcyclohexanone:
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Check Availability & Pricing
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Property Value

Molecular Formula C8H14O [1][13]

Molecular Weight 126.20 g/mol [14]

Boiling Point 171-173 °C [1]

Flash Point 54 °C

Appearance Colorless to light yellow clear liquid

Conclusion
The oxidation of 3,5-dimethylcyclohexanol to 3,5-dimethylcyclohexanone is a fundamental

transformation with broad applications. The choice between PCC and DMP oxidation protocols

will depend on the specific requirements of the synthesis, including scale, sensitivity of other

functional groups, and environmental considerations. While PCC offers a cost-effective and

reliable method, DMP provides a milder and less toxic alternative. By understanding the

underlying mechanisms and adhering to the detailed protocols provided, researchers can

confidently and efficiently perform this key synthetic step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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